Cas no 933726-44-4 (2-(1,4-dimethyl-4-piperidyl)acetic acid)
933726-44-4 structure
Product Name:2-(1,4-dimethyl-4-piperidyl)acetic acid
CAS No:933726-44-4
MF:C9H17NO2
MW:171.23678278923
CID:2111549
Update Time:2023-11-20
2-(1,4-dimethyl-4-piperidyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dimethyl-4-Piperidineacetic acid
- BTTAKCUOSJFUDP-UHFFFAOYSA-N
- 2-(1,4-dimethylpiperidin-4-yl)acetic acid
- CID 59102667
- 4-Piperidineacetic acid, 1,4-dimethyl-
- 2-(1,4-dimethyl-4-piperidyl)acetic acid
-
- Inchi: 1S/C9H17NO2/c1-9(7-8(11)12)3-5-10(2)6-4-9/h3-7H2,1-2H3,(H,11,12)
- InChI Key: BTTAKCUOSJFUDP-UHFFFAOYSA-N
- SMILES: OC(CC1(C)CCN(C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 171
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.018±0.06 g/cm3(Predicted)
- Boiling Point: 270.9±13.0 °C(Predicted)
- pka: 4.49±0.10(Predicted)
2-(1,4-dimethyl-4-piperidyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-100MG |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 100MG |
¥ 1,240.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-250MG |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 250MG |
¥ 1,980.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-500MG |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 500MG |
¥ 3,300.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-1G |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 1g |
¥ 4,950.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-5G |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 5g |
¥ 14,850.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-10G |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 10g |
¥ 24,750.00 | 2023-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1563936-1g |
2-(1,4-Dimethylpiperidin-4-yl)acetic acid |
933726-44-4 | 98% | 1g |
¥10725.00 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-100mg |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 100mg |
¥1354.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-250mg |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 250mg |
¥2160.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBW0446-500mg |
2-(1,4-dimethyl-4-piperidyl)acetic acid |
933726-44-4 | 95% | 500mg |
¥3600.0 | 2024-04-16 |
2-(1,4-dimethyl-4-piperidyl)acetic acid Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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